N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4,5-trimethylbenzenesulfonamide

Specification

• CAS No.: 518319-89-6
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5g/mol
• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4,5-trimethylphenyl)sulfonylpyridine-4-carboxamide
• Standard InChI: InChI=1S/C26H24N2O5S/c1-15-12-17(3)24(13-16(15)2)34(31,32)28(26(30)20-8-10-27-11-9-20)21-6-7-23-22(14-21)25(18(4)29)19(5)33-23/h6-14H,1-5H3
• Standard InChI Key: COMAHGZIVLNOKB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=NC=C4)C
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=NC=C4)C

Introduction

Chemical Formula and Molecular Weight

Given the complexity of the molecule, its chemical formula would likely be a combination of the benzofuran, isonicotinoyl, and sulfonamide components. The molecular weight can be estimated by summing the atomic masses of its constituent atoms.

Component	Molecular Formula	Molecular Weight (g/mol)
Benzofuran Core	C9H6O	134.14
Acetyl Group	C2H2O	42.04
Methyl Group	CH3	14.03
Isonicotinoyl Group	C6H4N2O	120.11
Sulfonamide Group with 2,4,5-Trimethylbenzene	C9H11NO3S	213.26

Estimated Molecular Formula and Weight

The estimated molecular formula for N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4,5-trimethylbenzenesulfonamide would be C29H28N2O6S, with an estimated molecular weight of approximately 548.61 g/mol.

Synthesis and Preparation

The synthesis of such a compound would typically involve multiple steps, including the formation of the benzofuran core, introduction of the acetyl and methyl groups, and coupling with the isonicotinoyl and sulfonamide moieties. Specific synthesis routes might involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution reactions.

Safety and Handling

Given the complexity and potential bioactivity of this compound, handling should be done with caution, using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.